Cas no 1959608-25-3 (1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole)

1-Methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole is a heterocyclic boronic ester derivative with applications in organic synthesis and pharmaceutical research. Its key advantages include enhanced stability under ambient conditions compared to free boronic acids, making it suitable for storage and handling. The tetramethyl dioxaborolane moiety improves solubility in organic solvents, facilitating its use in cross-coupling reactions such as Suzuki-Miyaura couplings. The benzodiazole core provides a rigid framework, contributing to regioselectivity in catalytic transformations. This compound is particularly valuable for constructing complex heterocyclic systems, offering reliable performance in medicinal chemistry and materials science applications.

1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole structure

1959608-25-3 structure

Product Name:1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole

CAS No:1959608-25-3

MF:C₁₄H₁₉BN₂O₂

MW:258.123863458633

CID:6169860

PubChem ID:72218928

Update Time:2025-07-15

1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
- EN300-12630136
- MB12465
- 1-METHYL-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-BENZO[D]IMIDAZOLE
- 1-METHYL-1H-BENZIMIDAZOLE-2-YLBORONIC ACID PINACOL ESTER
- 1959608-25-3
- Inchi： 1S/C14H19BN2O2/c1-13(2)14(3,4)19-15(18-13)12-16-10-8-6-7-9-11(10)17(12)5/h6-9H,1-5H3
- InChI Key： QRWYQAVLLBIZJX-UHFFFAOYSA-N
- SMILES： O1B(C2=NC3C=CC=CC=3N2C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 258.1539580g/mol
Monoisotopic Mass: 258.1539580g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3Å²

1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-12630136-0.05g	1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	1959608-25-3	0.05g	$851.0	2023-07-06
Enamine	EN300-12630136-0.1g	1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	1959608-25-3	0.1g	$892.0	2023-07-06
Enamine	EN300-12630136-0.25g	1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	1959608-25-3	0.25g	$933.0	2023-07-06
Enamine	EN300-12630136-0.5g	1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	1959608-25-3	0.5g	$974.0	2023-07-06
Enamine	EN300-12630136-1.0g	1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	1959608-25-3	1.0g	$1014.0	2023-07-06
Enamine	EN300-12630136-2.5g	1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	1959608-25-3	2.5g	$1988.0	2023-07-06
Enamine	EN300-12630136-5.0g	1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	1959608-25-3	5.0g	$2940.0	2023-07-06
Enamine	EN300-12630136-10.0g	1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	1959608-25-3	10.0g	$4360.0	2023-07-06
Enamine	EN300-12630136-50mg	1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	1959608-25-3	50mg	$851.0	2023-10-02
Enamine	EN300-12630136-100mg	1-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole	1959608-25-3	100mg	$892.0	2023-10-02